6-methoxy-3-methyl-N-{[4-(methylsulfonyl)-2-morpholinyl]methyl}-1-benzofuran-2-carboxamide

• IUPAC Name: 6-methoxy-3-methyl-N-[(4-methylsulfonylmorpholin-2-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H22N2O6S/c1-11-14-5-4-12(23-2)8-15(14)25-16(11)17(20)18-9-13-10-19(6-7-24-13)26(3,21)22/h4-5,8,13H,6-7,9-10H2,1-3H3,(H,18,20)
• InChI Key: GQPNYLFFQSHGGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)NCC3CN(CCO3)S(=O)(=O)C
• Molecular Formula: C17H22N2O6S
• Molecular Weight: 382.4 g/mol

Description

The compound “6-methoxy-3-methyl-N-{[4-(methylsulfonyl)-2-morpholinyl]methyl}-1-benzofuran-2-carboxamide” is a complex organic molecule. It contains a benzofuran ring, which is a common structural unit in various biologically active natural medicines and synthetic chemical raw materials. The benzofuran ring is a key heterocycle that is installed during the total synthesis of a natural product.

Scientific Research Applications

Synthesis and Structural Modification

Research has demonstrated innovative approaches to synthesizing novel heterocyclic compounds derived from benzofuran and related scaffolds. For instance, a study highlighted the synthesis of various benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines starting from visnaginone and khellinone. These compounds exhibited promising anti-inflammatory and analgesic activities, underscoring the importance of structural modification in enhancing biological activity (Abu‐Hashem et al., 2020).

Biological Evaluation

The development of selective receptor antagonists showcases another significant research application. For instance, indazole arylsulfonamides were synthesized and examined as human CC-chemokine receptor 4 (CCR4) antagonists. Modifications to the indazole core and the sulfonamide group led to compounds with potent antagonistic activity and highlighted the importance of specific substituents for biological activity (Procopiou et al., 2013).

Advanced Material Applications

The synthesis of biodegradable polyesteramides with pendant functional groups from morpholine-2,5-dione derivatives represents an application in materials science. These compounds, obtained through ring-opening copolymerization, demonstrate the potential of morpholine derivatives in creating materials with specific physical and chemical properties (Veld et al., 1992).